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Compound of Interest

Compound Name: Vasoactive intestinal contractor

Cat. No.: B15589968 Get Quote

These application notes provide a comprehensive overview and detailed protocols for the

quantitative determination of Vasoactive Intestinal Peptide (VIP) in plasma samples using a

competitive radioimmunoassay (RIA). This document is intended for researchers, scientists,

and drug development professionals.

Introduction
Vasoactive Intestinal Peptide (VIP) is a 28-amino acid neuropeptide that belongs to the

glucagon/secretin superfamily.[1][2] It is widely distributed throughout the central and peripheral

nervous systems, as well as in the gastrointestinal tract, pancreas, and salivary glands.[2][3]

VIP exhibits a wide range of biological activities, including vasodilation, relaxation of smooth

muscle, stimulation of intestinal water and electrolyte secretion, and modulation of immune

responses.[1][2] Accurate quantification of VIP levels in biological samples is crucial for

understanding its physiological roles and for the diagnosis and monitoring of certain

pathological conditions, such as VIP-secreting tumors (VIPomas).[4]

Radioimmunoassay (RIA) is a highly sensitive and specific method for measuring the

concentration of antigens, such as VIP.[5][6] The principle of the competitive RIA is based on

the competition between a known amount of radiolabeled VIP (tracer) and the unlabeled VIP

present in the sample or standard for a limited number of binding sites on a specific anti-VIP

antibody.[6][7][8] The amount of radiolabeled VIP bound to the antibody is inversely

proportional to the concentration of unlabeled VIP in the sample.[3][7]
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Principle of the Assay
The Vasoactive Intestinal Peptide (VIP) RIA is a competitive immunoassay. In this assay, VIP

present in standards and samples competes with a fixed amount of ¹²⁵I-labeled VIP for binding

to a limited amount of specific rabbit anti-VIP antibodies.[3][7] A sequential incubation is

performed to enhance the sensitivity of the assay.[3][7] First, the standards, controls, and

samples are incubated with the anti-VIP antibody. Following this, the ¹²⁵I-VIP is added. During a

second incubation period, the ¹²⁵I-VIP binds to the available antibody sites. The antibody-bound

fraction is then precipitated using a double antibody-polyethylene glycol (PEG) technique.[3][7]

After centrifugation, the radioactivity in the pellet, which represents the antibody-bound ¹²⁵I-VIP,

is measured using a gamma counter. The concentration of VIP in the samples is determined by

comparing the measured radioactivity with a standard curve generated from known

concentrations of VIP.

Materials and Reagents
The following table summarizes the typical materials and reagents required for the VIP RIA.

Specific components may vary between commercial kits.
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Reagent/Material Description Storage

Anti-VIP Antiserum
Lyophilized rabbit anti-VIP

antibody.[2][3]

2-8°C before and after

reconstitution.

¹²⁵I-VIP (Tracer)
Lyophilized ¹²⁵I-labeled VIP.[2]

[3]

-18°C or lower after

reconstitution.[2][3]

VIP Standards

Lyophilized VIP calibrators at

various concentrations (e.g., 0-

120 pmol/L).[2][3]

-18°C or lower after

reconstitution.[2][3]

Controls

Lyophilized controls with

known VIP concentrations.[2]

[3]

-18°C or lower after

reconstitution.[2][3]

Assay Buffer
Ready-to-use buffer for

dilutions and incubations.[2][3]
2-8°C.

Double Antibody-PEG
Ready-to-use precipitating

reagent.[2][3]
2-8°C.

Standard Diluent
For reconstitution and dilution

of standards.[3]

-18°C or lower after

reconstitution.[3]

Distilled Water
For reconstitution of lyophilized

reagents.
Room Temperature.

Polystyrene Tubes
Disposable tubes (e.g., 11-13

x 55 mm) for the assay.[2]
Room Temperature.

Pipettes and Tips
Calibrated pipettes to deliver

accurate volumes.[2]
Room Temperature.

Vortex Mixer
For thorough mixing of

reagents and samples.[2]
N/A

Refrigerated Centrifuge
Capable of reaching at least

1700 x g.[2]
N/A

Gamma Counter For measuring radioactivity.[2] N/A
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Experimental Protocols
Anti-VIP Antiserum: Reconstitute the lyophilized anti-VIP antiserum with the volume of

distilled water specified in the kit manual (e.g., 22 mL).[3] Mix gently and store at 2-8°C.

¹²⁵I-VIP: Reconstitute the lyophilized ¹²⁵I-VIP with the specified volume of distilled water (e.g.,

12.5 mL) immediately before use.[3] If to be reused, store at -18°C or lower.

VIP Standards: Reconstitute the highest concentration standard (e.g., 120 pmol/L) with the

specified volume of distilled water.[3] Prepare a serial dilution of working standards by

diluting the stock standard with standard diluent as per the kit instructions.[2][3] For example:

1.00 mL of 120 pmol/L standard + 1.00 mL diluent = 60 pmol/L

1.00 mL of 60 pmol/L standard + 1.00 mL diluent = 30 pmol/L

And so on to create a standard curve.[2][3]

Controls: Reconstitute the lyophilized controls with the specified volume of distilled water

(e.g., 1.5 mL).[3] Store at -18°C or lower if reused.

Double Antibody-PEG: This reagent is typically ready to use. Mix thoroughly before use.[2][3]

Label Tubes: Label polystyrene tubes in duplicate for Total Counts (TOT), Non-Specific

Binding (NSB), standards, controls, and unknown samples.

Pipette Standards, Controls, and Samples: Pipette 200 µL of each standard, control, and

plasma sample into their respective tubes.[2][3]

Pipette Zero Standard for NSB: Pipette 200 µL of the zero standard (0 pmol/L) into the NSB

tubes.[2][3]

Add Anti-VIP Antiserum: Add 200 µL of the reconstituted anti-VIP antiserum to all tubes

except the TOT and NSB tubes.[2][3]

Add Assay Diluent to NSB: Add 200 µL of assay diluent to the NSB tubes.[3]

First Incubation: Vortex all tubes and incubate for 24 hours at 2-8°C.[2][3]
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Add ¹²⁵I-VIP: Add 100 µL of the reconstituted ¹²⁵I-VIP to all tubes. Seal the TOT tubes and set

them aside.[2][3]

Second Incubation: Vortex the tubes and incubate for another 24 hours at 2-8°C.[2][3]

Add Precipitating Reagent: Add 500 µL of the double antibody-PEG solution to all tubes

except the TOT tubes.[2][3]

Precipitation Incubation: Vortex the tubes and incubate for 30-60 minutes at 2-8°C.[2]

Centrifugation: Centrifuge the tubes (except TOT) for 15 minutes at 1700 x g in a refrigerated

centrifuge.[2][3]

Decant Supernatant: Immediately after centrifugation, decant the supernatant from all tubes

except the TOT tubes.

Count Radioactivity: Measure the radioactivity of the pellet in all tubes (including TOT) using

a gamma counter.

Data Analysis
Calculate Average Counts: Calculate the average counts per minute (CPM) for each set of

duplicate tubes.

Calculate Percent Binding: Calculate the percentage of ¹²⁵I-VIP bound for each standard,

control, and sample using the following formula: %B/B₀ = [(Average CPM of

Standard/Sample - Average CPM of NSB) / (Average CPM of Zero Standard - Average CPM

of NSB)] x 100

Construct Standard Curve: Plot the %B/B₀ for each standard on the y-axis against the

corresponding VIP concentration on the x-axis using a log-logit or semi-log scale.

Determine Sample Concentrations: Determine the concentration of VIP in the unknown

samples by interpolating their %B/B₀ values from the standard curve.
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The performance characteristics of a typical VIP RIA kit are summarized below. These values

are for guidance only and may vary between different kit manufacturers.

Parameter Value

Assay Range 0 - 120 pmol/L[2][3]

Sensitivity 3.3 pmol/L[5]

Within-Assay Precision 1.6 pmol/L at 18.3 pmol/L[5]

Between-Assay Precision 2.3 pmol/L at 18.3 pmol/L[5]

Sample Type Plasma[7]

Sample Volume 200 µL[2][3]

Incubation Time 2 x 24 hours[2][3]
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Caption: VIP signaling pathway via VPAC receptors.
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Caption: Workflow for the VIP Radioimmunoassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15589968?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Vasoactive_intestinal_peptide
https://www.ibl-america.com/content/ria/RB311RUO.pdf
https://manuals.plus/drg/ria-3019-vip-ria-vasoactive-intestinal-peptide-manual
https://academic.oup.com/clinchem/article/71/Supplement_1/hvaf086.730/8270008
https://pubmed.ncbi.nlm.nih.gov/325156/
https://pubmed.ncbi.nlm.nih.gov/325156/
https://microbenotes.com/radioimmunoassay-principle-uses-and-limitations/
https://diasource-diagnostics.com/products/1249-vasoactive-intestinal-peptide-vip-ria-1
https://www.revvity.com/ask/radioimmunoassays
https://www.benchchem.com/product/b15589968#vasoactive-intestinal-peptide-radioimmunoassay-procedure
https://www.benchchem.com/product/b15589968#vasoactive-intestinal-peptide-radioimmunoassay-procedure
https://www.benchchem.com/product/b15589968#vasoactive-intestinal-peptide-radioimmunoassay-procedure
https://www.benchchem.com/product/b15589968#vasoactive-intestinal-peptide-radioimmunoassay-procedure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589968?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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